Cas no 100450-13-3 (3-bromo-5,6-dimethyl-1,2-dihydropyrazin-2-one)

3-Bromo-5,6-dimethyl-1,2-dihydropyrazin-2-one is a brominated heterocyclic compound featuring a dihydropyrazinone core with methyl substituents at the 5- and 6-positions. This structure confers reactivity suitable for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromine atom at the 3-position enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or alkyl groups. The compound’s stability under standard conditions and well-defined reactivity profile facilitate its use in targeted molecular design. Its crystalline form ensures consistent purity, supporting reproducibility in synthetic applications.

3-bromo-5,6-dimethyl-1,2-dihydropyrazin-2-one structure

100450-13-3 structure

Product Name:3-bromo-5,6-dimethyl-1,2-dihydropyrazin-2-one

CAS No:100450-13-3

MF:C₆H₇BrN₂O

MW:203.036580324173

MDL:MFCD24557178

CID:1125765

PubChem ID:15163715

Update Time:2025-05-28

3-bromo-5,6-dimethyl-1,2-dihydropyrazin-2-one Chemical and Physical Properties

Names and Identifiers

- 2(1H)-Pyrazinone, 3-bromo-5,6-dimethyl-
- 3-bromo-5,6-dimethyl-1H-pyrazin-2-one
- 3-bromo-5,6-dimethyl-2(1H)-Pyrazinone
- 3-bromo-5,6-dimethyl-1,2-dihydropyrazin-2-one
- KVNSINQTUOBAEC-UHFFFAOYSA-N
- 2-pyrazinol, 3-bromo-5,6-dimethyl-
- 1935930-78-1
- EN300-320120
- 3-bromo-5,6-dimethylpyrazin-2-ol
- 100450-13-3
- DA-16501
- MDL： MFCD24557178
- Inchi： 1S/C6H7BrN2O/c1-3-4(2)9-6(10)5(7)8-3/h1-2H3,(H,9,10)
- InChI Key： KVNSINQTUOBAEC-UHFFFAOYSA-N
- SMILES： BrC1C(NC(C)=C(C)N=1)=O

Computed Properties

Exact Mass: 201.97421
Monoisotopic Mass: 201.97418g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 41.5Å²

Experimental Properties

PSA: 41.46
LogP: 1.14920

3-bromo-5,6-dimethyl-1,2-dihydropyrazin-2-one Pricemore >>

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